N-(4-fluorobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(3-morpholinopropyl)benzamide hydrochloride

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-2-methylsulfonyl-N-(3-morpholin-4-ylpropyl)benzamide;hydrochloride
• InChI: InChI=1S/C22H24FN3O4S2.ClH/c1-32(28,29)19-9-3-2-6-16(19)21(27)26(11-5-10-25-12-14-30-15-13-25)22-24-20-17(23)7-4-8-18(20)31-22;/h2-4,6-9H,5,10-15H2,1H3;1H
• InChI Key: OVZDVACPHYEMMX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C(=O)N(CCCN2CCOCC2)C3=NC4=C(C=CC=C4S3)F.Cl
• Molecular Formula: C22H25ClFN3O4S2
• Molecular Weight: 514.0 g/mol

Description

N-(4-fluorobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(3-morpholinopropyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H25ClFN3O4S2 and its molecular weight is 514.03. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(3-morpholinopropyl)benzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(3-morpholinopropyl)benzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Applications

• Synthesis of Fluoro Substituted Sulphonamide Benzothiazole Derivatives : A study discussed the synthesis of benzothiazole derivatives including compounds related to N-(4-fluorobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(3-morpholinopropyl)benzamide hydrochloride. These compounds were evaluated for antimicrobial activities, demonstrating the potential use of such compounds in treating microbial infections (Jagtap, Jaychandran, Sreenivasa, & Sathe, 2010).

• Fluorobenzothiazoles Comprising Sulphonamido Quinazolinyl Imidazole : Another research focused on synthesizing derivatives of fluorobenzothiazoles for biological and pharmacological screening. These compounds, including variants of N-(4-fluorobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(3-morpholinopropyl)benzamide hydrochloride, showed antimicrobial, anti-inflammatory, and anticonvulsant activities (Patel, Sreenivasa, Jayachandran, & Kumar, 2009).

• Sulfonamides and Carbamates Derivatives : A study on sulfonamide derivatives of 3-fluoro-4-morpholinoaniline, a close relative to the compound , indicated potent antimicrobial and antifungal activities. These findings suggest a similar potential for N-(4-fluorobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(3-morpholinopropyl)benzamide hydrochloride (Janakiramudu et al., 2017).

Synthesis of Bioactive Molecules

• Quinazoline Antifolate Thymidylate Synthase Inhibitors : Research into the synthesis of quinazoline-based antifolates, where the p-aminobenzoate ring is replaced by thiazoles, sheds light on the role of such compounds in the development of anticancer agents. This suggests that derivatives of N-(4-fluorobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(3-morpholinopropyl)benzamide hydrochloride could be explored in cancer treatment (Marsham et al., 1991).

• Antimycobacterial Activity of Fluorinated Benzothiazolo Imidazole Compounds : A study on the synthesis of fluorinated benzothiazolo imidazole compounds, which are structurally related to the compound , demonstrated promising antimicrobial activity. This indicates the potential for such compounds in developing treatments against mycobacterial infections (Sathe, Jayachandran, Sreenivasa, & Jagtap, 2011).